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Compound of Interest

Compound Name: Brigimadlin intermediate-1

Cat. No.: B15137368

For Immediate Release

A Deep Dive into the Physical Properties and Synthetic Pathway of Brigimadlin Intermediate-
1

This technical guide offers an in-depth analysis of the physical properties of Brigimadlin
intermediate-1, a crucial component in the synthesis of the potent MDM2-p53 antagonist,
Brigimadlin. This document is intended for researchers, scientists, and drug development
professionals, providing a consolidated resource of available data, experimental protocols, and
relevant biological context.

While specific quantitative physical properties for Brigimadlin intermediate-1 (CAS Number:
1149388-04-4) are not extensively available in public literature, this guide compiles related
information and presents standardized methodologies for their determination. A closely related
compound, identified as Methyl 4-bromo-3-hydroxy-2-methylbenzoate (CAS Number: 1149388-
19-1), provides valuable insights into the likely characteristics of this intermediate.

Core Physical Properties

Based on available data for related compounds, the following table summarizes the expected
physical properties of Brigimadlin intermediate-1. It is important to note that these are
estimations and require experimental verification.
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Property

Data

Chemical Name

Methyl 4-bromo-3-hydroxy-2-methylbenzoate

(tentative)

1149388-04-4 (Brigimadlin intermediate-1) /

CAS Number
1149388-19-1 (related compound)
Molecular Formula CoH9BrOs
Molecular Weight 245.07 g/mol
Physical Form Solid
Storage Temperature 2-8 °C

Data not publicly available. Expected to be

Solubility soluble in organic solvents like DMSO and
methanol.

Melting Point Data not publicly available.

Boiling Point Data not publicly available.

pKa Data not publicly available.

Experimental Protocols for Physicochemical

Characterization

To ascertain the precise physical properties of Brigimadlin intermediate-1, the following

standard experimental protocols are recommended.

Melting Point Determination

Method: Capillary Melting Point Method

Apparatus: Digital melting point apparatus.

Procedure:
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e Asmall, dry sample of Brigimadlin intermediate-1 is finely powdered and packed into a
capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected melting
point.

e The temperature at which the substance first begins to melt (onset) and the temperature at
which the substance is completely molten (clear point) are recorded as the melting range.

Solubility Assessment

Method: Shake-Flask Method

Procedure:

An excess amount of Brigimadlin intermediate-1 is added to a known volume of the
solvent of interest (e.g., water, ethanol, DMSO) in a sealed flask.

o The flask is agitated in a constant temperature water bath (e.g., 25 °C or 37 °C) for a
predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

e The suspension is filtered to remove undissolved solid.

e The concentration of the dissolved intermediate in the filtrate is determined using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis
spectrophotometry.

Structural Elucidation and Confirmation

a) Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure of the intermediate.

Procedure:
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e A small amount of the sample (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCls,
DMSO-ds).

e The solution is transferred to an NMR tube.
e 1H and 3C NMR spectra are acquired on a high-resolution NMR spectrometer.

o The chemical shifts, coupling constants, and integration values are analyzed to confirm the
proton and carbon framework of the molecule.

b) Mass Spectrometry (MS)

Purpose: To determine the molecular weight and confirm the elemental composition.
Procedure:

o Adilute solution of the sample is prepared in a suitable volatile solvent.

e The solution is introduced into the mass spectrometer, typically using an electrospray
ionization (ESI) source.

e The mass-to-charge ratio (m/z) of the molecular ion is measured to determine the molecular
weight.

o High-resolution mass spectrometry can be used to confirm the elemental formula.

Biological Context: The MDM2-p53 Signaling
Pathway

Brigimadlin is a potent inhibitor of the MDM2-p53 protein-protein interaction. Understanding this
pathway is crucial for appreciating the significance of developing synthetic routes for
Brigimadlin and its intermediates. The following diagram illustrates the core relationship in this
signaling cascade.
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Caption: The MDM2-p53 signaling pathway and the mechanism of action of Brigimadlin.

Experimental Workflow for Synthesis and
Characterization

The logical flow for the synthesis and characterization of Brigimadlin intermediate-1 and the
final product, Brigimadlin, is outlined below.
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Caption: A generalized workflow for the synthesis and characterization of Brigimadlin and its
intermediates.

 To cite this document: BenchChem. [Unveiling the Physicochemical Landscape of a Key
Brigimadlin Precursor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137368#physical-properties-of-brigimadlin-
intermediate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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